6-Chloro-6-heptenoic acid
Overview
Description
6-Chloro-6-heptenoic acid is a chemical compound with the molecular formula C7H11ClO2 . It has an average mass of 162.614 Da and a monoisotopic mass of 162.044754 Da . The compound is also known by other names such as 6-Chlor-6-heptensäure in German, Acide 6-chloro-6-hepténoïque in French, and 6-chlorohept-6-enoic acid .
Molecular Structure Analysis
The molecular structure of 6-Chloro-6-heptenoic acid consists of 7 carbon atoms, 11 hydrogen atoms, 1 chlorine atom, and 2 oxygen atoms . The InChI code for the compound is 1S/C7H11ClO2/c1-6(8)4-2-3-5-7(9)10/h1-5H2, (H,9,10) .Physical And Chemical Properties Analysis
6-Chloro-6-heptenoic acid has a molecular weight of 162.62 . For more detailed physical and chemical properties, it’s recommended to refer to a comprehensive chemical database or the compound’s Material Safety Data Sheet (MSDS).Scientific Research Applications
Chemical Synthesis
6-Chloro-6-heptenoic acid can be used in various chemical synthesis processes. Its unique structure and properties make it a valuable component in the creation of other complex chemical compounds .
Preparation of 6-(iodomethyl)-hexanolide
One specific application of 6-Chloro-6-heptenoic acid is in the preparation of 6-(iodomethyl)-hexanolide through iodo-lactonization . This process involves the reaction of the acid with iodine to form a cyclic ester, which can be used in further chemical reactions.
Research and Development
As a relatively uncommon compound, 6-Chloro-6-heptenoic acid is often used in research and development settings. Scientists may use this compound to explore its properties, understand its reactions with other substances, and develop new applications .
Pharmaceutical Research
In the field of pharmaceutical research, 6-Chloro-6-heptenoic acid could potentially be used in the development of new drugs or therapies. Its unique chemical structure could make it a valuable component in certain pharmaceutical formulations .
Material Science
In material science, 6-Chloro-6-heptenoic acid could potentially be used in the development of new materials or coatings. Its chemical properties could contribute to the creation of materials with unique characteristics .
Environmental Science
In environmental science, researchers could potentially use 6-Chloro-6-heptenoic acid to study the impact of similar compounds on the environment. This could include studies on its biodegradability, its impact on water and soil quality, and its effects on plant and animal life .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
6-chlorohept-6-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11ClO2/c1-6(8)4-2-3-5-7(9)10/h1-5H2,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HAVJKSMJQQSXNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(CCCCC(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90641249 |
Source
|
| Record name | 6-Chlorohept-6-enoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90641249 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
731773-28-7 |
Source
|
| Record name | 6-Chlorohept-6-enoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90641249 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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